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Compound of Interest

Compound Name: 2-(1-Adamantyl)imidazole

CAS No.: 77139-81-2

Cat. No.: B3429768

Get Quote

Before disposal, you must classify the waste stream based on its constituent hazards.[1][2][3]

[4] Treat 2-(1-Adamantyl)imidazole as a High-Hazard Organic Solid.
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Feature Property Operational Implication

Chemical Structure
Lipophilic adamantane cage +

Polar imidazole ring.

Amphiphilic nature. It may not

fully dissolve in water, leading

to persistent residues in drains

if improperly flushed.[1]

Primary Hazard Corrosive / Irritant (Skin & Eye)

The imidazole moiety is a base

(pKa ~7.0–14.5 depending on

substitution).[1] It can cause

severe burns to mucous

membranes.

Secondary Hazard Environmental Toxicity

Adamantane derivatives are

often persistent in aquatic

environments. Zero-discharge

to sewer systems is

mandatory.

Reactivity Basic (Nucleophilic)

Incompatible with strong acids

(exothermic neutralization) and

strong oxidizers (fire risk).[1]

RCRA Status Non-Listed (Not P or U listed)

Classify as Non-RCRA

Regulated Hazardous

Wasteunless mixed with listed

solvents. However, it must be

incinerated due to toxicity

potential.[1]

Part 2: Waste Stream Segregation & Packaging
Proper segregation prevents dangerous reactions in the waste drum. Use the following

decision logic to categorize your waste.

Diagram 1: Waste Segregation Decision Tree
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Identify Waste Form

Is it Solid?

Pure Compound / Powder

Yes

Contaminated Debris
(Gloves, Weigh Boats)

Yes

Sharps
(Needles, Glass)

Yes

Is it Liquid?

No

Solid Waste Drum
(Label: Toxic/Corrosive)

Hard-Walled Sharps Container
(No soft trash) Identify Solvent Base

Aqueous Solution
(Basic pH)

Water > 50%

Organic Solvent
(DMSO, DCM, MeOH)

Solvent > 50%

Basic Inorganic/Organic Waste
(Do NOT mix with Acids)

Organic Waste Stream
(Halogenated vs Non-Halogenated)

Click to download full resolution via product page

Caption: Logical workflow for segregating 2-(1-Adamantyl)imidazole waste streams to ensure

chemical compatibility and regulatory compliance.

Part 3: Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired or Surplus)

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass

container if intact.

Labeling: Apply a hazardous waste label.
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Chemical Name: "2-(1-Adamantyl)imidazole".[1][5][6]

Hazards: Check "Toxic" and "Corrosive".[7]

Protocol:

Do not dissolve the solid for the sole purpose of disposal; this increases waste volume.

Place the sealed container into the Solid Hazardous Waste Drum.

Final Fate: High-temperature incineration (Fuel Blending).

Scenario B: Disposal of Reaction Mixtures (Liquids)
Organic Solvents (e.g., DCM, Methanol):

Collect in the Organic Waste carboy.

Critical Check: If the solution is highly concentrated (>10%), verify the pH. If extremely

basic, neutralize slightly (to pH 8–10) before adding to a general organic drum to prevent

polymerization of other waste components, or segregate into a separate "Basic Organic"

stream.[1]

Aqueous Layers:

Adjust pH to between 5 and 9 using dilute Sulfuric Acid (

) or Hydrochloric Acid (

).[1] Caution: Exothermic reaction.

Dispose of in the Aqueous Hazardous Waste container.

NEVER pour down the sink. The adamantyl group is persistent and bioaccumulative.

Scenario C: Spill Cleanup (Solid Powder)
If 2-(1-Adamantyl)imidazole powder is spilled, avoid generating dust, as the imidazole moiety

is a respiratory irritant.[1]
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Diagram 2: Spill Response Workflow

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Nitrile Gloves, N95/P100, Goggles)

3. Containment
(Cover with damp paper towel)

4. Mechanical Pickup
(Scoop/Sweep - NO Vacuum)

5. Decontamination
(Wipe with 10% Ethanol -> Water)

6. Disposal
(Bag all waste as Hazardous)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing dust suppression and proper

decontamination.

Spill Decontamination Solution: After removing the solid, wipe the surface with Ethanol (EtOH)

or Isopropanol (IPA).[1] The adamantyl group is lipophilic and will not be removed effectively by

water alone. Follow with a soap and water rinse.[8]

Part 4: Regulatory & Compliance Reference
EPA/RCRA: While 2-(1-Adamantyl)imidazole is not a P- or U-listed waste, it must be

managed as a Characteristic Waste if the waste mixture exhibits corrosivity (pH

12.[1]5) or toxicity.[7]

TSCA: Ensure the compound is used strictly for R&D purposes (TSCA exemption) if it is not

on the inventory.

DOT (Transport):

Proper Shipping Name: Corrosive solid, basic, organic, n.o.s.[1][2][9][10] (contains 2-(1-
Adamantyl)imidazole).[1][5][6]

UN Number: UN 3263.[2][11][12][13]

Class: 8.

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Imidazole - Wikipedia [en.wikipedia.org]

2. mmbio.byu.edu [mmbio.byu.edu]

3. pdf.benchchem.com [pdf.benchchem.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. 2-(1-Adamantyl)-4,5-dihydro-1H-imidazole | 52725-79-8 [sigmaaldrich.com]

6. PubChemLite - 2-(1-adamantyl)imidazole (C13H18N2) [pubchemlite.lcsb.uni.lu]

7. solumetrics.co.uk [solumetrics.co.uk]

8. pdf.benchchem.com [pdf.benchchem.com]

9. alpharesources.com [alpharesources.com]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. fishersci.com [fishersci.com]

12. chemos.de [chemos.de]

13. Imidazole | C3H4N2 | CID 795 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Part 1: Chemical Safety Profile & Waste
Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429768/docs#part-1-chemical-safety-profile-waste-
characterization]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3429768/docs?utm_src=pdf-body#part-1-chemical-safety-profile-waste-characterization
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-adamantyl_imidazole
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b3429768?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Imidazole
https://mmbio.byu.edu/0000017b-413c-d95f-a1ff-5dbf87410001/sds-sheets-imidazole-pdf
https://pdf.benchchem.com/5780/Proper_Disposal_of_N_2_adamantyl_3_5_dimethylbenzamide_A_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/11305.pdf
https://www.sigmaaldrich.com/HK/zh/product/lifechemicalsinc/lif040892932
https://pubchemlite.lcsb.uni.lu/e/compound/64479
https://www.solumetrics.co.uk/files/ww/Imidazole%20MSDS.pdf
https://pdf.benchchem.com/121/Essential_Safety_and_Operational_Guide_for_Handling_Adamantane_d16.pdf
https://www.alpharesources.com/documents/product/sds/IMIDAZOLE1.0US.pdf
https://pim-resources.coleparmer.com/sds/00780.pdf
https://www.fishersci.com/store/msds?partNumber=AC396740025&productDescription=IMIDAZOLE%2C+FOR+ANALYSIS+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/288-32-4-A0008462-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Imidazole
https://www.benchchem.com/product/b3429768/docs#part-1-chemical-safety-profile-waste-characterization
https://www.benchchem.com/product/b3429768/docs#part-1-chemical-safety-profile-waste-characterization
https://www.benchchem.com/product/b3429768/docs#part-1-chemical-safety-profile-waste-characterization
https://www.benchchem.com/product/b3429768/docs#part-1-chemical-safety-profile-waste-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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